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Compound of Interest

Compound Name: Cesium dichromate

Cat. No.: B1587082 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe disposal of cesium dichromate waste. The following

information is intended to supplement, not replace, institutional safety protocols and regulatory

requirements. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cesium dichromate?

A1: Cesium dichromate (Cs₂Cr₂O₇) is a hazardous compound with multiple risks. It is a strong

oxidizer and can cause fire or an explosion in contact with combustible materials.[1][2] It is also

highly toxic, corrosive to skin and eyes, a known carcinogen, and can cause an allergic skin

reaction.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[3][4]

Q2: Can I dispose of cesium dichromate waste down the drain?

A2: No. Due to its high toxicity to aquatic organisms and the presence of the heavy metal

chromium, cesium dichromate waste must never be disposed of down the drain.[3][5] It is

classified as a hazardous waste and requires special disposal procedures.

Q3: What is the general principle for treating cesium dichromate waste in the laboratory?
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A3: The primary goal of treating cesium dichromate waste is to reduce the highly toxic and

carcinogenic hexavalent chromium (Cr(VI)) to the less toxic trivalent chromium (Cr(III)). This is

typically achieved through a chemical reduction process. The resulting Cr(III) is then

precipitated and disposed of as hazardous waste.

Q4: Do I need to worry about the cesium in the waste?

A4: Yes. While the immediate and primary concern is the reduction of Cr(VI), cesium

compounds themselves can be hazardous. Chronic exposure to cesium compounds may

cause hyper-irritability and have effects on the blood and neuromuscular systems.[5] Therefore,

the final treated waste containing both chromium(III) and cesium must still be handled and

disposed of as hazardous waste.

Q5: What are some common reducing agents for dichromate waste?

A5: Common reducing agents for dichromate waste in a laboratory setting include sodium

bisulfite (NaHSO₃), sodium metabisulfite (Na₂S₂O₅), and ascorbic acid.
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Issue Possible Cause Solution

Solution remains

orange/yellow after adding the

reducing agent.

Insufficient reducing agent

added.

Add more of the reducing

agent in small portions until the

solution turns a cloudy,

grayish-green or blue-green,

indicating the presence of

Cr(III).

The reaction is slow.

Gently stir the solution. The

reduction process can take

some time to go to completion.

A solid precipitate does not

form after adjusting the pH.
Incorrect pH.

Ensure the pH is in the

recommended range (typically

8-10) for the precipitation of

chromium(III) hydroxide. Use a

pH meter for accurate

measurement and adjust with

sodium hydroxide or sodium

carbonate solution as needed.

Insufficient concentration of

Cr(III).

If the initial dichromate solution

was very dilute, the precipitate

may be difficult to see. Allow

the solution to stand for a

longer period.

The final solution has a strong,

sharp odor.

Excess sulfur dioxide from

bisulfite or metabisulfite

reduction.

Perform the entire procedure in

a certified chemical fume hood.

Ensure adequate ventilation.

Quantitative Data Summary
The following table summarizes key quantitative data related to cesium dichromate.
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Parameter Value Reference

Molecular Formula Cr₂Cs₂O₇ [1]

Molecular Weight 481.80 g/mol [1]

OSHA Permissible Exposure

Limit (PEL) (as Cr(VI))
0.005 mg/m³ [2]

ACGIH Threshold Limit Value

(TLV) (as Cr(VI))

0.0002 mg/m³ (inhalable

particulate matter)
[2]

ACGIH Short-Term Exposure

Limit (STEL) (as Cr(VI))

0.0005 mg/m³ (inhalable

particulate matter)
[2]

Experimental Protocol: Reduction and Precipitation
of Cesium Dichromate Waste
This protocol details a method for treating cesium dichromate waste using sodium bisulfite.

This procedure must be performed in a certified chemical fume hood while wearing appropriate

personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-

resistant gloves.

Materials:

Cesium dichromate waste solution

Sodium bisulfite (NaHSO₃) or sodium metabisulfite (Na₂S₂O₅)

Sulfuric acid (H₂SO₄), 1 M

Sodium hydroxide (NaOH) solution, 1 M, or sodium carbonate (Na₂CO₃) solution

pH paper or pH meter

Stir plate and stir bar

Beakers
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Hazardous waste container, properly labeled

Procedure:

Acidification:

Place the beaker containing the cesium dichromate waste solution on a stir plate and

begin stirring.

Slowly and carefully add 1 M sulfuric acid to acidify the solution to a pH of approximately

2-3. This is important for the reduction reaction to proceed efficiently.

Reduction of Cr(VI) to Cr(III):

While stirring, slowly add a 10% excess of solid sodium bisulfite or sodium metabisulfite to

the acidified waste solution. The amount of reducing agent needed can be calculated

based on the concentration of cesium dichromate. The balanced chemical equation is:

Cs₂Cr₂O₇ + 3NaHSO₃ + 2H₂SO₄ → Cr₂(SO₄)₃ + 3NaHSO₄ + Cs₂SO₄ + 2H₂O

Continue stirring. The solution should change color from orange/yellow to a cloudy,

grayish-green or blue-green, indicating the reduction of Cr(VI) to Cr(III). This may take

several minutes.

Precipitation of Cr(III):

Once the color change is complete, slowly add 1 M sodium hydroxide solution or sodium

carbonate solution while stirring to raise the pH to between 8 and 10.

A grayish-green or blue-green precipitate of chromium(III) hydroxide (Cr(OH)₃) will form.

Waste Collection and Disposal:

Allow the precipitate to settle.

Carefully decant the supernatant liquid into a separate hazardous waste container labeled

for aqueous waste containing cesium.
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Transfer the chromium(III) hydroxide sludge into a designated hazardous waste container

for solid heavy metal waste.

Label all waste containers clearly with their contents.

Arrange for pickup and disposal of the hazardous waste through your institution's EHS

department.

Visualizations
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(Cr(OH)₃ Sludge)
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(Containing Cesium)
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of cesium dichromate waste.
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Caption: Chemical transformation pathway for cesium dichromate waste treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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